BENGHE Foundational & Exploratory

Check Availability & Pricing

CAS number and molecular structure of
propargyl chloride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Propargyl! chloride

Cat. No.: B105463

An In-depth Technical Guide to Propargyl Chloride

Introduction

Propargyl chloride, also known as 3-chloro-1-propyne, is a highly versatile and reactive
organic compound with the chemical formula CsHsCI.[1][2] It serves as a critical building block
in organic synthesis, primarily valued for its bifunctional nature, incorporating both a reactive
alkyl halide and a terminal alkyne. This unique structure allows for a wide range of chemical
transformations, making it an essential reagent for introducing the propargyl group into various
molecules. Its applications are extensive, particularly in the development of pharmaceuticals,
agrochemicals, and specialty polymers, where the propargyl moiety is a key structural element.
[3] This guide provides a comprehensive overview of its chemical properties, synthesis, and
applications for researchers and professionals in drug development.

Chemical Properties and Molecular Structure

CAS Number: 624-65-7[2][4][5][6][7]

Molecular Structure: Propargyl chloride consists of a propyne backbone with a chlorine atom
attached to the C-3 position. The molecule features a terminal carbon-carbon triple bond

(C=C), which is a site of high reactivity for reactions such as cycloadditions and coupling
reactions. The chlorine atom is also highly reactive and susceptible to nucleophilic substitution.

Physicochemical Properties
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The key quantitative data for propargyl chloride are summarized in the table below for easy

reference.
Property Value
Molecular Formula CsHsCl
Molecular Weight 74.51 g/mol [2][4][5]
Appearance Colorless to light yellow liquid[2][6][7]
Density 1.0306 g/cm3 at 25 °C[5]
Melting Point -78 °C[2][9]
Boiling Point 57 °C[2][5]
Refractive Index n20/D 1.435
Flash Point 19 °C (66.2 °F) - closed cup
Solubility Insoluble in water; miscible with benzene,

ethanol, ether, and carbon tetrachloride.[5][8]

Reactivity and Applications in Synthesis

Propargyl chloride's utility in organic synthesis stems from its dual functionality. It primarily
acts as a potent alkylating agent, transferring its propargyl group to various nucleophiles.[9]
This reactivity allows for the formation of crucial carbon-carbon and carbon-heteroatom bonds.

[3]
Key applications include:

o Synthesis of Propargyl Derivatives: It readily reacts with alcohols, amines, and thiols to form
propargyl ethers, amines, and sulfides, respectively. These derivatives are valuable
intermediates in the synthesis of more complex molecules.[3][5]

o Homopropargylic Alcohols: It is used in rhodium-catalyzed transfer hydrogenation reactions
to couple with primary alcohols, yielding homopropargylic alcohols.[9][10]
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e Click Chemistry: The terminal alkyne group makes it a suitable partner in copper-catalyzed
azide-alkyne cycloaddition (CUAAC) reactions, a cornerstone of "click chemistry,” for the
synthesis of triazoles.[9]

o Pharmaceutical and Agrochemical Intermediates: The propargyl group is a common motif in
many biologically active compounds. Propargyl chloride serves as a key starting material
for introducing this functionality into potential drug candidates and crop protection agents.[3]
[O1[11]

Experimental Protocol: Synthesis of Propargyl
Chloride

The most common laboratory-scale synthesis of propargyl chloride involves the reaction of
propargyl alcohol with a chlorinating agent, such as phosphorus trichloride (PCls), in the
presence of a base like pyridine to neutralize the HCI byproduct.[1][5]

Materials:

e Propargyl alcohol

e Phosphorus trichloride (PCls)

e Pyridine

o Kerosene (as solvent)[1]

» Reaction flask with reflux condenser and dropping funnel
 Stirring apparatus

¢ Cooling bath (ice-water)

« Distillation apparatus

Procedure:
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e Setup: Equip a 100 mL reaction flask with a reflux condenser, a dropping funnel, and a
magnetic stirrer. Place the flask in a cooling bath.

« Initial Charge: Add 20 g of kerosene to the reaction flask, followed by 35 g of phosphorus
trichloride. Begin stirring and cool the mixture to below 10 °C.[1]

» Reactant Addition: In a separate beaker, mix 35 g of propargy! alcohol with 8 g of pyridine.[1]

o Controlled Reaction: Slowly add the propargyl alcohol-pyridine mixture dropwise from the
dropping funnel into the reaction flask. Carefully control the addition rate to maintain the
reaction temperature below 15 °C to prevent runaway reactions. The addition should take
approximately 3 hours.[1][9]

e Reaction Completion: After the addition is complete, continue stirring the mixture for an
additional hour while maintaining the temperature.[1]

o Warming and Distillation: Remove the cooling bath and allow the mixture to slowly warm to
40 °C. Hold at this temperature for one hour.[1]

 Purification: Following the reaction, set up the apparatus for distillation. Collect the fraction
that boils between 54-60 °C, which is the propargyl chloride product.[1]

Logical Workflow for Synthesis

The following diagram illustrates the key stages in the synthesis and purification of propargyl
chloride as described in the protocol above.
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Caption: Workflow for the synthesis of propargyl chloride.

Safety Considerations

Propargyl chloride is a hazardous substance and must be handled with extreme care in a
well-ventilated fume hood. It is highly flammable, toxic if swallowed, inhaled, or in contact with
skin, and causes severe skin burns and eye damage.[1][7] Appropriate personal protective
equipment (PPE), including gloves, safety goggles, and a lab coat, is mandatory. The
compound is also a lachrymator.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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